Cas no 1713614-03-9 ((5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone)

• Product Name: (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone
• CAS No: 1713614-03-9
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5580423
• Update Time: 2025-05-19

(5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-fluoro-3-pyridinyl)[3-(hydroxymethyl)-1-piperidinyl]-
• (5-Fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone
• (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone

• Inchi： 1S/C12H15FN2O2/c13-11-4-10(5-14-6-11)12(17)15-3-1-2-9(7-15)8-16/h4-6,9,16H,1-3,7-8H2
• InChI Key： QFOBPHVBFRNEMN-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CN=C1)(N1CCCC(CO)C1)=O

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 407.6±30.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone

Comprehensive Analysis of (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone (CAS No. 1713614-03-9)

The compound (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone (CAS No. 1713614-03-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-fluoropyridin-3-yl moiety and a 3-(hydroxymethyl)piperidin-1-yl group, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for fluorinated heterocycles has surged, driven by their enhanced metabolic stability and bioavailability. The 5-fluoropyridine scaffold in this compound is particularly noteworthy, as it is frequently explored in cancer research and antiviral drug development. The presence of the hydroxymethylpiperidine group further enhances its versatility, enabling modifications for improved solubility and target specificity. This dual functionality positions CAS No. 1713614-03-9 as a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's methanone linkage offers a robust platform for further derivatization. Its piperidine-hydroxymethyl moiety is often leveraged in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in neuropharmacology. Given the rising interest in precision medicine, this compound's ability to interact with specific biological targets makes it a focal point for researchers exploring personalized therapeutics.

The agrochemical industry also benefits from fluorinated pyridines, as they are key components in crop protection agents. The 5-fluoropyridin-3-yl group in CAS No. 1713614-03-9 could contribute to the development of next-generation pesticides with improved environmental profiles. This aligns with global trends toward sustainable agriculture and reduced chemical residues in food products.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring purity and structural integrity. Its logP and pKa values are critical for predicting pharmacokinetic behavior, a common query among researchers optimizing drug-like properties. These parameters are essential for computational chemistry models, which are increasingly used to accelerate drug discovery.

In summary, (5-fluoropyridin-3-yl)(3-(hydroxymethyl)piperidin-1-yl)methanone (CAS No. 1713614-03-9) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and material science. Its structural features and functional groups make it a valuable tool for addressing contemporary challenges in life sciences and green chemistry. As research progresses, this compound is likely to gain further attention for its role in advancing innovative therapeutics and sustainable technologies.